N-((5-(furan-2-yl)isoxazol-3-yl)methyl)cyclobutanecarboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]cyclobutanecarboxamide
• InChI: InChI=1S/C13H14N2O3/c16-13(9-3-1-4-9)14-8-10-7-12(18-15-10)11-5-2-6-17-11/h2,5-7,9H,1,3-4,8H2,(H,14,16)
• InChI Key: PISYAOWGNXLZGP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(=O)NCC2=NOC(=C2)C3=CC=CO3
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol
• CAS No.: 1211261-23-2

Description

N-((5-(furan-2-yl)isoxazol-3-yl)methyl)cyclobutanecarboxamide is a useful research compound. Its molecular formula is C13H14N2O3 and its molecular weight is 246.266. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study focused on the identification and characterization of N-(1-amino-3-methyl-1-oxobutan-2-yl)-1-(cyclohexylmethyl)-3-(4-fluorophenyl)-1H-pyrazole-5-carboxamide, a compound similar in structure to N-((5-(furan-2-yl)isoxazol-3-yl)methyl)cyclobutanecarboxamide. The presence of the pyrazole core in these compounds indicates a bioisosteric replacement of an indazole ring, common in synthetic cannabinoids. The study provides insights into the synthesis and analytical characterization of these compounds, including chromatographic, spectroscopic, and mass spectrometric analysis (McLaughlin et al., 2016).

Antiprotozoal Activities

• Research on 3,5-bis(4-amidinophenyl)isoxazole, an analogue of a compound structurally related to this compound, demonstrates its efficacy in antiprotozoal activities. The study reports that these compounds exhibit significant activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, suggesting potential therapeutic applications in antiprotozoal treatments (Patrick et al., 2007).

Metabolism and Thermal Stability

• A study investigated the in vitro metabolism of the synthetic cannabinoid 3,5-AB-CHMFUPPYCA, structurally related to this compound. The findings suggest that the metabolic patterns of this compound are dominated by oxidation of the cyclohexylmethyl side chain, offering insights into the potential biotransformation pathways of similar compounds (Franz et al., 2017).

Analgesic Activity

• Research on N'-(5-aryl-2-oxofuran-3(2H)-ylidene)furan-2-carbohydrazides, which shares a furan component with the compound , revealed its potential in analgesic applications. The study demonstrates the synthesis of these compounds and their analgesic activity, indicating the therapeutic potential of furan-containing compounds (Igidov et al., 2022).

Antimicrobial and Anticancer Activities

• A study on compounds including 3-(furan-2-yl)-1-(p-tolyl)prop-2-en-1-one, related to the furan component in this compound, demonstrated significant antimicrobial and anticancer activities. This suggests the potential of furan-containing compounds in developing new therapeutic agents for treating various microbial infections and cancers (Zaki et al., 2018).

Photoreactive Properties

• Research on N-Methylmaleimide-fused cyclobutadienes, a structure related to cyclobutanecarboxamide, explored its use in photochemical reactions. The study provides insights into the potential applications of such compounds in photochemical synthesis and the development of photoreactive materials (Warrener et al., 1995).